Cas no 1242148-31-7 (N,N-Dimethyl-1-(4-nitronaphthalen-1-yl)sulfanylformamide)

• Product Name: N,N-Dimethyl-1-(4-nitronaphthalen-1-yl)sulfanylformamide
• CAS No: 1242148-31-7
• MF: C₁₃H₁₂N₂O₃S
• MW: 276.310981750488
• CID: 5055430
• PubChem ID: 46908668
• Update Time: 2023-11-22

N,N-Dimethyl-1-(4-nitronaphthalen-1-yl)sulfanylformamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1-[(4-nitronaphthalen-1-yl)sulfanyl]formamide
• S-(4-nitronaphthalen-1-yl) N,N-dimethylcarbamothioate
• S-4-nitronaphthalen-1-yl dimethylcarbamothioate
• N,N-Dimethyl-1-(4-nitronaphthalen-1-yl)sulfanylformamide

• Inchi： 1S/C13H12N2O3S/c1-14(2)13(16)19-12-8-7-11(15(17)18)9-5-3-4-6-10(9)12/h3-8H,1-2H3
• InChI Key： VIIIGDIYUQQOBE-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=O)C1C=CC(=C2C=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 3.3
• Topological Polar Surface Area: 91.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 449.0±47.0 °C at 760 mmHg
• Flash Point: 225.3±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N,N-Dimethyl-1-(4-nitronaphthalen-1-yl)sulfanylformamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes